Cas no 2172068-46-9 (2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid)

• Product Name: 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid
• CAS No: 2172068-46-9
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5793712
• PubChem ID: 165588564
• Update Time: 2025-10-29

2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(benzyloxy)carbonyl]amino}methyl)-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• 2172068-46-9
• EN300-1600094
• 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid

• Inchi： 1S/C16H18N4O4/c21-15(22)12-6-7-14-18-13(19-20(14)9-12)8-17-16(23)24-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,17,23)(H,21,22)
• InChI Key： XNQISIKNHRJIGY-UHFFFAOYSA-N
• SMILES： OC(C1CN2C(CC1)=NC(CNC(=O)OCC1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 106Ų

Additional information on 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid

Comprehensive Analysis of 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid (CAS No. 2172068-46-9)

The compound 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid (CAS No. 2172068-46-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique triazolopyridine core, combined with a benzyloxycarbonyl (Cbz) protecting group, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeting enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

In recent years, the demand for heterocyclic compounds like 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid has surged due to their role in developing small-molecule therapeutics. This compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of novel pharmacophores. Its CAS No. 2172068-46-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects.

One of the most discussed topics in the scientific community is the structure-activity relationship (SAR) of triazolopyridine derivatives. The presence of the benzyloxycarbonylamino group in this compound enhances its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, its pyridine ring contributes to its hydrogen-bonding capacity, which is crucial for interactions with biological targets. These properties align with the growing interest in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid offers a robust platform for multi-step organic synthesis. Its CAS No. 2172068-46-9 is often associated with patents and publications focusing on catalytic transformations and green chemistry approaches. The compound’s compatibility with cross-coupling reactions and click chemistry further expands its utility in bioconjugation and probe design for diagnostic applications.

The rise of AI-driven drug discovery has also highlighted the importance of compounds like 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid. Machine learning models frequently analyze its molecular descriptors to predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). This aligns with the increasing use of computational chemistry tools to accelerate hit-to-lead processes. As a result, the compound’s CAS No. 2172068-46-9 is a recurring keyword in cheminformatics studies.

In conclusion, 2-({(benzyloxy)carbonylamino}methyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylic acid (CAS No. 2172068-46-9) represents a cutting-edge tool for modern drug development. Its multifaceted applications in medicinal chemistry, biotechnology, and material science underscore its value in addressing global health challenges. As research continues to evolve, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.